1,2-Diamino-4-(4-fluorophenyl)-imidazole

• Molecular Formula: C9H9FN4
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 4-(4-fluorophenyl)imidazole-1,2-diamine
• InChI: InChI=1S/C9H9FN4/c10-7-3-1-6(2-4-7)8-5-14(12)9(11)13-8/h1-5H,12H2,(H2,11,13)
• InChI Key: NAHOENQRRFVZSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN(C(=N2)N)N)F

Description

1,2-Diamino-4-(4-fluorophenyl)-imidazole is a useful research compound. Its molecular formula is C9H9FN4 and its molecular weight is 192.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.3 g (0.0189 mol) of 2-amino-1-benzylideneamino-4-(4-fluorophenyl)-imidazole and 12.5 ml of hydrazine hydrate in 18.8 ml of diethylene glycol is stirred at 140° C. for 15 hours. After cooling to 80° C., 70 ml of acetonitrile are added to the reaction mixture, which is then cooled further to 0° C. The product that has separated out is filtered off and washed with acetonitrile and diethyl ether. In that manner there is obtained the title compound, m.p. 227°-230° C., 1H-NMR (DMSO): δ=7.57-7.68 (m, 2H); 7.06-7.15 (m, 2H); 7.01 (s, 1H); 5.52 (s, 2H); 5.36 (s, 2H).